Cas no 2921876-76-6 (1-(3-Fluorophenyl)cyclooctanol)

• Product Name: 1-(3-Fluorophenyl)cyclooctanol
• CAS No: 2921876-76-6
• MF: C₁₄H₁₉FO
• MW: 222.298467874527
• CID: 6796729
• PubChem ID: 171366818
• Update Time: 2025-06-26

1-(3-Fluorophenyl)cyclooctanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)cyclooctanol
• MFCD34828149
• 2921876-76-6
• 1-(3-Fluorophenyl)cyclooctanol

• Inchi： 1S/C14H19FO/c15-13-8-6-7-12(11-13)14(16)9-4-2-1-3-5-10-14/h6-8,11,16H,1-5,9-10H2
• InChI Key： FFBAKGHYRLNVCI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CCCCCCC1)O

Computed Properties

• Exact Mass: 222.141993387g/mol
• Monoisotopic Mass: 222.141993387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.6±25.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)

Additional information on 1-(3-Fluorophenyl)cyclooctanol

Professional Introduction to 1-(3-Fluorophenyl)cyclooctanol (CAS No. 2921876-76-6)

1-(3-Fluorophenyl)cyclooctanol, identified by the chemical abstracts service number 2921876-76-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclooctanol backbone substituted with a 3-fluorophenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the fluorine atom in the aromatic ring introduces a degree of electronic and steric modulation, making it a valuable scaffold for drug design and development.

The 3-fluorophenyl moiety is particularly noteworthy, as fluorine substitution in aromatic compounds is frequently employed to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In the context of 1-(3-Fluorophenyl)cyclooctanol, this substitution may contribute to improved solubility and bioavailability, critical factors in the formulation of therapeutic agents. The cyclooctanol portion of the molecule provides a rigid cyclic structure, which can influence both the conformational flexibility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 1-(3-Fluorophenyl)cyclooctanol and biological receptors. Studies suggest that the compound may exhibit binding properties relevant to several key pharmacological pathways. For instance, preliminary computational studies have indicated potential interactions with serotonergic receptors, which are implicated in mood regulation, pain perception, and neuroprotection. The fluorine atom's ability to modulate electronic properties may enhance binding affinity through halogen bonding or π-cation interactions.

In addition to its potential role in central nervous system (CNS) applications, 1-(3-Fluorophenyl)cyclooctanol has been explored for its possible utility in anti-inflammatory and analgesic therapies. The cyclooctanol core shares structural similarities with known bioactive molecules that interact with cyclooxygenase (COX) enzymes or other inflammatory mediators. While direct experimental evidence is still emerging, theoretical models predict that modifications at the 3-fluorophenyl group could fine-tune the compound's pharmacological profile, making it a promising candidate for further investigation.

The synthesis of 1-(3-Fluorophenyl)cyclooctanol presents an interesting challenge due to the need for precise functionalization of both the cycloalkanol and aromatic ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high regioselectivity and yield. These techniques are essential for producing analogs with varied substituents on the 3-fluorophenyl moiety, allowing for systematic optimization of biological activity.

Recent research has also highlighted the importance of stereochemistry in determining the efficacy of fluorinated cycloalkanols. The synthesis of enantiomerically pure forms of 1-(3-Fluorophenyl)cyclooctanol has been achieved using chiral auxiliaries or asymmetric catalysis. Such efforts are crucial for elucidating enantioselective interactions with biological targets, which can significantly impact therapeutic outcomes. For example, one enantiomer might exhibit potent activity while another shows minimal effect or different side effects.

The pharmacokinetic profile of 1-(3-Fluorophenyl)cyclooctanol is another area of active investigation. Fluorinated compounds are often studied for their improved pharmacokinetic properties due to enhanced lipophilicity and metabolic stability. In vitro studies using liver microsomes have provided insights into the compound's oxidative metabolism pathways. Understanding these processes is vital for predicting drug-drug interactions and designing clinical trials that account for variability in metabolic rates among patients.

Future directions in the study of 1-(3-Fluorophenyl)cyclooctanol may include exploring its role in neurodegenerative diseases. The structural features of this compound make it a candidate for modulating pathways associated with conditions such as Alzheimer's disease or Parkinson's disease. Preclinical models are being utilized to assess whether modifications at the 3-fluorophenyl group can enhance therapeutic efficacy while minimizing off-target effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules like 1-(3-Fluorophenyl)cyclooctanol. Predictive models trained on large datasets have suggested potential applications in oncology, where fluorinated analogs are known to exhibit inhibitory effects on kinases and other cancer-related enzymes. These computational predictions provide a foundation for experimental validation and further optimization.

In conclusion, 1-(3-Fluorophenyl)cyclooctanol (CAS No. 2921876-76-6) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a promising candidate for further exploration. As research continues to uncover new biological activities and optimize synthetic routes, this molecule is likely to play an increasingly significant role in the development of next-generation therapeutics.